Cas no 198206-29-0 ((2'-Methyl-[1,1'-biphenyl]-4-yl)methanol)

• Product Name: (2'-Methyl-[1,1'-biphenyl]-4-yl)methanol
• CAS No: 198206-29-0
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• CID: 137293
• PubChem ID: 1392773
• Update Time: 2025-04-19

(2'-Methyl-[1,1'-biphenyl]-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2'-Methyl-[1,1'-biphenyl]-4-yl)methanol
• (2'-METHYLBIPHENYL-4-YL)-METHANOL
• [1,1'-Biphenyl]-4-methanol,2'-methyl-
• [4-(2-methylphenyl)phenyl]methanol
• (2'-Methyl[1,1'-biphenyl]-4-yl)methanol
• (2'-methylbiphenyl-4-yl)methanol
• AC1LRCJM
• AG-E-44844
• CTK4E2447
• SureCN8188945
• AKOS BAR-1263
• RARECHEM AL BD 1242
• 4-(2-Tolyl)benzyl alcohol
• 2'-Methyl-[1,1'-Biphenyl]-4-Methanol
• [4-(o-tolyl)-phenyl]-methanol
• FT-0690306
• DTXSID60362636
• BB 0223562
• CS-0324053
• KNPCHSOAWDGHNI-UHFFFAOYSA-N
• [1,1'-Biphenyl]-4-methanol, 2'-methyl-
• 198206-29-0
• SCHEMBL8188945
• AKOS002683509
• SB84492

• MDL： MFCD05979584
• Inchi： 1S/C14H14O/c1-11-4-2-3-5-14(11)13-8-6-12(10-15)7-9-13/h2-9,15H,10H2,1H3
• InChI Key： KNPCHSOAWDGHNI-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 198.10400
• Monoisotopic Mass: 198.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.15430